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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Strategic Overview & Application Context
2-(2-Bromophenyl)azepane hydrochloride (CAS: 1177340-54-3 for HCl; 383129-25-7 for

free base) is a seven-membered nitrogen heterocycle.[1][2] Unlike common pharmacopeial

impurities, this compound primarily serves as a scaffold intermediate in the synthesis of fused-

ring pharmaceuticals (e.g., benzazepines) and as a process impurity marker in the

manufacturing of specific serotonin/histamine receptor ligands.

Its "performance" as a reference standard is defined not by biological activity, but by its

analytical reliability—specifically, its ability to act as a precise quantitative calibrator in

HPLC/MS workflows.

Core Applications
Impurity Profiling: Monitoring ring-expansion reactions where 2-bromophenyl precursors are

converted to azepanes.
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Synthetic Scaffold: Used in "diversity-oriented synthesis" (DOS) for kinase inhibitor libraries.

Internal Standard: Due to its unique retention profile, it is often used as a surrogate standard

for structurally related azepane metabolites.

Comparative Analysis: Reference Standard Grades
When sourcing this standard, researchers face a choice between Catalog Reagents and

Certified Reference Materials (CRMs) (rare for this specific CAS). The following table compares

the performance metrics of available grades to guide selection.

Table 1: Performance Comparison of Standard Grades
Feature

Grade A: Analytical

Reference Standard

Grade B: Research

Chemical / Reagent

Grade C: Custom

Synthesis (In-House)

Primary Use

GMP Release Testing,

quantitation of

impurities.

Early-stage synthesis,

qualitative ID.

Specific impurity

tracking, isotopic

labeling.

Assay Purity
> 98.0% (by Mass

Balance/qNMR)
> 95% (Area % only)

Variable (Target

>95%)

Characterization
Full (H-NMR, C-NMR,

MS, IR, Water, ROI).

Basic (H-NMR, LC-

MS).

Full structural

elucidation required.

Homogeneity
High

(Micronized/blended).

Variable (Batch-to-

batch differences).

High (if recrystallized

properly).

CoA Data
Explicit Potency

Assignment (% w/w).

Purity only; no

potency factor.
Raw data attached.

Cost
High ($500 - $1,500 /

10mg)
Low ($50 - $200 / 1g)

Very High (FTE time +

materials).

Risk
Low (Traceability

established).

High (Unknown salt

stoichiometry).

Medium (Validation

burden).
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Expert Insight: For GMP regulatory filings, Grade B is insufficient. You must either purchase

Grade A or fully characterize Grade B in-house to upgrade it to a "Secondary Standard."

Sourcing & Decision Logic
The availability of this specific isomer is limited compared to its 3-bromo or 4-bromo analogs.

The decision tree below outlines the sourcing strategy based on your experimental needs.
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Requirement: 2-(2-Bromophenyl)azepane HCl

Define Purpose

Quantitative Analysis
(GMP/GLP)

Qualitative ID / Synthesis

Check Specialized Vendors
(LGC, TRC, Enamine)

Purchase Reagent Grade
(Grade B)

In Stock?

Purchase Analytical Standard
(Grade A)

Yes No (Only Reagent Available)

In-House Qualification
(qNMR + HPLC + ROI)

Must Upgrade to Secondary Std

Custom Synthesis / Purification

If Purity < 98%
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Figure 1: Strategic decision tree for sourcing and qualifying 2-(2-Bromophenyl)azepane
hydrochloride based on regulatory requirements.

Technical Qualification & Protocols
To ensure the "Trustworthiness" of your data, any standard sourced as "Reagent Grade" must

be qualified using the following self-validating protocols.

A. Physicochemical Properties[1][3]
Appearance: White to off-white solid.

Solubility: Soluble in Methanol, DMSO, and Water (due to HCl salt). Sparingly soluble in non-

polar solvents (Hexane).

Hygroscopicity: Azepane salts can be hygroscopic. Handle in a glovebox or desiccated

environment.

B. Recommended HPLC Method (Purity & Homogeneity)
Since no pharmacopeial method exists, the following "Universal Basic Amine" method is

recommended for performance verification. This utilizes a TFA buffer to suppress silanol

interactions with the basic azepane nitrogen, ensuring sharp peak shapes.
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Parameter Condition

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x

4.6 mm, 3.5 µm

Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water

Mobile Phase B 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

Gradient
0-2 min: 5% B (Hold); 2-15 min: 5% → 90% B;

15-20 min: 90% B

Flow Rate 1.0 mL/min

Temperature 30°C

Detection
UV @ 210 nm (Azepane ring) and 254 nm

(Phenyl ring)

Injection 5 - 10 µL (0.5 mg/mL in Water:MeOH 50:50)

Validation Criteria:

Retention Time: Expect elution in the middle of the gradient (approx. 8-12 min) due to the

lipophilic bromophenyl group.

Peak Symmetry: Tailing factor must be < 1.5. If tailing occurs, increase TFA concentration to

0.15%.

C. Identification by NMR (Diagnostic Signals)
When verifying the structure, look for these key diagnostic signals in DMSO-d6:

Azepane Ring: Multiplets in the 1.5 – 2.0 ppm range (6 protons, C3-C5).

N-Methylene: Broad signals around 3.0 – 3.5 ppm (4 protons, C2, C7 adjacent to Nitrogen).

Aromatic Region: A distinct pattern for 1,2-disubstitution (2-bromophenyl). Look for a doublet

around 7.6 ppm (proton ortho to Bromine) and multiplet patterns for the remaining 3 aromatic

protons.
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Experimental Workflow: Synthesis of Impurity
Marker
If commercial sources fail, the standard can be synthesized via Ring Expansion or Reductive

Amination. The following workflow describes the generation of the impurity for qualification

purposes.

2-Bromobenzaldehyde Reductive Amination
(with 6-aminohexanol) Linear Intermediate Cyclization

(Mitsunobu or SOCl2) 2-(2-Bromophenyl)azepane HCl Salt Formation
(4M HCl in Dioxane)

Click to download full resolution via product page

Figure 2: Synthetic pathway for generating the reference standard if commercial stock is

unavailable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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